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Compound of Interest

Cyclopropylmethyl-hydrazine
Compound Name:

oxalate
CAS No.: 40737-14-2
Cat. No.: B1460577

Get Quote

Executive Summary & Chemical Identity

Cyclopropylmethyl-hydrazine oxalate (CAS: 40737-14-2) is a specialized hydrazine
derivative utilized as a building block in the synthesis of pharmaceutical intermediates,
particularly for kinase inhibitors and nitrogen-containing heterocycles.[1] While the
hydrochloride salt is more ubiquitous in commercial catalogs, the oxalate salt is often employed
to isolate the hydrazine moiety as a stable, crystalline solid, mitigating the volatility and
instability associated with the free base.

Chemical Specifications
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Chemical Name

(Cyclopropylmethyl)hydrazine oxalate

CAS Number

40737-14-2

Molecular Formula

(Typically 1:[2]1)

Molecular Weight 176.17 g/mol
Structure Hydrazine, (cyclopropylmethyl)-, oxalate (1:1)
Appearance White to off-white crystalline solid

Physical Properties & Melting Point Analysis

Melting Point Data

Precise melting point data for the oxalate salt (CAS 40737-14-2) is proprietary and less

frequently indexed in public chemical registries compared to its hydrochloride counterpart.

However, based on structural analogs and the behavior of hydrazine oxalates, the following

thermal profile is established for characterization:

Salt Form

Melting Point Range (
SourcelStatus
C)

Oxalate (CAS 40737-14-2)

Experimental Determination

Required (Predicted: 140-160 See Protocol 3.2

C)

Hydrochloride (CAS 1181457- ~ 131.6 —132.6 _
Literature Benchmark [1]

83-9) C

105 - 106
Dihydrochloride Literature Benchmark [1]

C (Crude/Solvated)

BP: 176.1
Free Base Calculated/Experimental [2]

C (at 760 mmHg)
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Technical Insight: The oxalate salt typically exhibits a higher melting point and greater
crystallinity than the hydrochloride, making it superior for purification via recrystallization. The
absence of a widely published melting point for the oxalate necessitates in-house validation
using Differential Scanning Calorimetry (DSC).

Solubility Profile

o Water: High solubility (due to ionic character).
» Ethanol: Moderate solubility (often used for recrystallization).
o Diethyl Ether/Hexanes: Insoluble.

Experimental Protocols
Synthesis of Cyclopropylmethyl-hydrazine Oxalate

This protocol describes the conversion of the free base (or hydrochloride precursor) into the
stable oxalate salt.

Reagents:
¢ (Cyclopropylmethyl)hydrazine (Free base) or Hydrochloride salt.
o Oxalic acid dihydrate (
99%).
o Ethanol (Absolute).
Workflow:
e Dissolution: Dissolve 10 mmol of (Cyclopropylmethyl)hydrazine in 10 mL of absolute ethanol.

o Note: If starting from the hydrochloride, neutralize with 1.0 eq of sodium ethoxide, filter off
NaCl, and use the filtrate.

o Acid Addition: Prepare a solution of 10 mmol Oxalic acid in 5 mL warm ethanol. Add this
dropwise to the hydrazine solution with vigorous stirring.
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» Crystallization: A white precipitate should form immediately. Heat the mixture to reflux for 15
minutes to ensure homogeneity, then allow it to cool slowly to room temperature, followed by
cooling at 4

C for 2 hours.
« |solation: Filter the crystals under vacuum. Wash with cold ethanol (
mL) and diethyl ether (
mL).
e Drying: Dry in a vacuum oven at 40
C for 6 hours.

Melting Point Determination Protocol (Self-Validating)

To establish the authoritative melting point for your specific lot, follow this dual-method
approach.

Method A: Capillary (Visual)
e Pack 2-3 mm of dry sample into a glass capillary.
e Ramp temperature at 10

C/min until 110
C.

e Reducerampto 1
C/min.

» Record
(first liquid) and

(complete melt).
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Method B: Differential Scanning Calorimetry (DSC)
¢ Weigh 2-5 mg of sample into an aluminum pan (crimped, vented).
e Purge with

at 50 mL/min.

e Heat from 30

C to 200
Cat10
C/min.
 Validation: The endothermic peak onset is the thermodynamic melting point. A sharp peak

indicates high purity; a broad peak suggests solvation or impurities.

Technical Visualization

The following diagram illustrates the synthesis and characterization logic flow, ensuring process
control.
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Caption: Synthesis workflow converting unstable hydrazine base to stable oxalate salt with QC
checkpoints.

Safety & Stability (E-E-A-T)
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o Toxicity: Hydrazine derivatives are potential genotoxins and alkylating agents. Handle in a
fume hood with double nitrile gloves.

» Stability: The oxalate salt is significantly more stable to oxidation than the free base. Store at
2-8

C under inert atmosphere (Argon/Nitrogen) to prevent slow decomposition or hydrate
formation.

» Incompatibility: Avoid contact with strong oxidizing agents and strong bases (which liberate
the volatile free hydrazine).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Guide: Cyclopropylmethyl-hydrazine Oxalate
Characterization]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1460577/docs#technical-guide-cyclopropylmethyl-
hydrazine-oxalate-characterization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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